Cas no 57272-27-2 (sodium 3-cyano-2-methyl-5-(2,2,6-trimethylcyclohexyl)pentanoate)

• Product Name: sodium 3-cyano-2-methyl-5-(2,2,6-trimethylcyclohexyl)pentanoate
• CAS No: 57272-27-2
• MF: C₁₆H₂₆NNaO₂
• MW: 287.372915744781
• CID: 1603876
• PubChem ID: 23693337
• Update Time: 2025-04-21

sodium 3-cyano-2-methyl-5-(2,2,6-trimethylcyclohexyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• sodium 3-cyano-2-methyl-5-(2,2,6-trimethylcyclohexyl)pentanoate
• Cyclohexanevaleric acid, alpha,2,2,6-tetramethyl-beta-cyano-, sodium salt
• Sodium salt of alpha,2,2,6-tetramethyl-beta-cyanocyclohexanevaleric acid
• 57272-27-2
• DTXSID90972782
• Cyclohexanepentanoic acid, beta-cyano-alpha,2,2,6-tetramethyl-, sodium salt
• beta-Cyano-2,2,6-trimethylcyclohexylbutanecarboxylic acid sodium salt

• Inchi： 1S/C16H27NO2.Na/c1-11-6-5-9-16(3,4)14(11)8-7-13(10-17)12(2)15(18)19;/h11-14H,5-9H2,1-4H3,(H,18,19);/q;+1/p-1
• InChI Key： MQHRFSXFSWYJHL-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C(C)C(C#N)CCC1C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 287.18628
• Monoisotopic Mass: 287.186124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9

Experimental Properties

• Boiling Point: 403.5°C at 760 mmHg
• Flash Point: 197.8°C
• PSA: 63.92